Cas no 221018-03-7 (3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 221018-03-7
• MF: C₁₃H₈F₂O
• MW: 218.198830604553
• CID: 254230
• PubChem ID: 11367947
• Update Time: 2025-08-04

3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde
• [1,1'-Biphenyl]-4-carboxaldehyde,3',5'-difluoro-
• 3',5'-DIFLUOROBIPHENYL-4-CARBALDEHYDE
• 4-(3,5-difluorophenyl)benzaldehyde
• LogP
• SCHEMBL411725
• BS-25410
• FT-0644041
• CHEMBL122639
• 4-(3, 5-difluorophenyl)benzaldehyde
• 221018-03-7
• 3',5'-Difluoro-biphenyl-4-carboxaldehyde
• 4-[3,5-bis(fluoranyl)phenyl]benzaldehyde
• CS-0433437
• DTXSID40463736
• A815924

• MDL： MFCD06858703
• Inchi： 1S/C13H8F2O/c14-12-5-11(6-13(15)7-12)10-3-1-9(8-16)2-4-10/h1-8H
• InChI Key： KKOQMGVTGKBJBL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(C=O)=CC=1)F

Computed Properties

• Exact Mass: 218.05400
• Monoisotopic Mass: 218.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.44430

Additional information on 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde

Research Brief on 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde (CAS: 221018-03-7) in Chemical Biology and Pharmaceutical Applications

3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde (CAS: 221018-03-7) is a fluorinated biphenyl derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This compound serves as a key intermediate in the synthesis of more complex molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Its unique structural features, including the difluoro substitution and aldehyde functional group, make it a valuable building block for the development of novel bioactive compounds.

Recent studies have highlighted the role of 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. For instance, researchers have utilized this compound to develop potent and selective inhibitors of the JAK-STAT signaling pathway, which plays a critical role in immune regulation and oncogenesis. The incorporation of fluorine atoms enhances the metabolic stability and binding affinity of the resulting inhibitors, addressing key challenges in drug development.

In addition to its pharmaceutical applications, 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde has been employed in material science for the design of organic electronic materials. The biphenyl core, combined with fluorine substituents, contributes to improved charge transport properties and thermal stability, making it a promising candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in synthetic methodologies have further streamlined the production of this compound, enabling its broader adoption in both academic and industrial settings.

Despite its potential, challenges remain in optimizing the synthetic routes for 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde to achieve higher yields and purity. Recent efforts have focused on green chemistry approaches, such as catalytic fluorination and microwave-assisted synthesis, to address these limitations. These innovations not only improve the efficiency of production but also align with the growing emphasis on sustainable practices in chemical manufacturing.

Looking ahead, the continued exploration of 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde and its derivatives is expected to yield new insights into its applications across multiple disciplines. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking the full potential of this compound, paving the way for groundbreaking discoveries in drug development and advanced materials.